Cas no 1261500-26-8 (2-Chloro-2',6'-difluoropropiophenone)

• Product Name: 2-Chloro-2',6'-difluoropropiophenone
• CAS No: 1261500-26-8
• MF: C₉H₇ClF₂O
• MW: 204.601088762283
• CID: 4797411
• Update Time: 2025-11-02

2-Chloro-2',6'-difluoropropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2',6'-difluoropropiophenone
• 2-chloro-1-(2,6-difluorophenyl)propan-1-one

• Inchi： 1S/C9H7ClF2O/c1-5(10)9(13)8-6(11)3-2-4-7(8)12/h2-5H,1H3
• InChI Key： XAWJAMDXMQCRIB-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C(=CC=CC=1F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Additional information on 2-Chloro-2',6'-difluoropropiophenone

2-Chloro-2',6'-difluoropropiophenone (CAS No. 1261500-26-8): A Comprehensive Overview

2-Chloro-2',6'-difluoropropiophenone (CAS No. 1261500-26-8) is a specialized fluorinated aromatic ketone that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique chloro-difluoro substitution pattern, serves as a critical intermediate in the synthesis of advanced organic molecules. Its molecular structure combines the reactivity of a propiophenone backbone with the electronic effects of halogen substituents, making it valuable for precision chemical transformations.

The growing demand for fluorinated building blocks in drug discovery has positioned 2-Chloro-2',6'-difluoropropiophenone as a compound of interest. Researchers frequently search for "difluoropropiophenone derivatives" or "halogenated ketone synthesis" when exploring novel synthetic routes. Recent studies highlight its utility in developing enzyme inhibitors and bioactive scaffolds, particularly in medicinal chemistry projects targeting metabolic disorders.

From a physicochemical perspective, this compound exhibits typical aromatic ketone properties with modified characteristics due to its electron-withdrawing substituents. The presence of both chlorine and fluorine atoms influences its polarity, lipophilicity, and hydrogen bonding capacity – parameters crucial for pharmaceutical applications. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity and structure.

In material science, 2-Chloro-2',6'-difluoropropiophenone finds application in the development of specialty polymers and liquid crystal materials. The compound's ability to modify electronic properties of conjugated systems makes it valuable for creating advanced functional materials. Industry professionals often search for "fluorinated aromatic monomers" or "halogenated ketone applications" when investigating new material formulations.

The synthesis of CAS 1261500-26-8 typically involves Friedel-Crafts acylation followed by selective halogenation steps. Process chemists emphasize optimizing reaction conditions to achieve high regioselectivity and yield, with particular attention to the ortho-fluorine substitution pattern. Recent publications discuss improved catalytic systems for its production, addressing common queries about "selective difluorination methods" in synthetic chemistry forums.

Quality control of 2-Chloro-2',6'-difluoropropiophenone requires stringent analytical protocols. The compound's chromatographic behavior and spectroscopic fingerprints are well-documented in scientific literature, supporting its identification and purity assessment. Analytical chemists frequently investigate "halogenated ketone characterization" techniques to ensure batch-to-batch consistency in research applications.

From a commercial perspective, the market for difluorinated aromatic compounds has shown steady growth, driven by pharmaceutical R&D investments. Suppliers highlight CAS 1261500-26-8 as a high-value chemical building block, with procurement specialists searching for "reliable fluorinated ketone suppliers" and "custom synthesis services". The compound's stability under standard storage conditions contributes to its handling advantages in laboratory settings.

Environmental and safety assessments of 2-Chloro-2',6'-difluoropropiophenone follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended during manipulation. Safety data sheets provide detailed guidance on storage, compatible with common searches for "halogenated ketone handling precautions".

Future research directions for this compound include exploring its potential in catalysis and molecular recognition systems. The unique electronic properties imparted by its substitution pattern continue to inspire investigations into novel applications. Academic and industrial researchers maintain strong interest in "difluoropropiophenone reactivity" and "structure-activity relationships" of similar fluorinated compounds.

In conclusion, 2-Chloro-2',6'-difluoropropiophenone (CAS No. 1261500-26-8) represents an important fluorinated synthetic intermediate with diverse applications across chemical research fields. Its combination of structural features and synthetic utility ensures continued relevance in developing advanced pharmaceuticals and functional materials, addressing numerous scientific and industrial challenges.